Cas no 1702452-58-1 (2,4-Dimethyl-6-fluoromandelic acid)

• Product Name: 2,4-Dimethyl-6-fluoromandelic acid
• CAS No: 1702452-58-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 4796888
• Update Time: 2025-05-19

2,4-Dimethyl-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-fluoromandelic acid

• Inchi： 1S/C10H11FO3/c1-5-3-6(2)8(7(11)4-5)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： BIUIAUNVIUGAOZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2,4-Dimethyl-6-fluoromandelic acid

Introduction to 2,4-Dimethyl-6-fluoromandelic Acid (CAS No. 1702452-58-1)

2,4-Dimethyl-6-fluoromandelic acid, with the chemical formula C₉H₁₀FO₃, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α-hydroxy acids (AHAs) and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. The presence of both methyl and fluoro substituents in its molecular structure imparts distinct reactivity and biological activity, which are being extensively explored in recent scientific studies.

The CAS No. 1702452-58-1 identifier is a unique numerical code assigned to this specific chemical entity, ensuring precise identification and differentiation from other compounds with similar structures. This numbering system is crucial for regulatory compliance, literature referencing, and industrial applications, where accuracy is paramount. The compound’s molecular framework consists of a benzene ring substituted with a hydroxyl group at the α-position, two methyl groups at the 2nd and 4th positions, and a fluorine atom at the 6th position. This arrangement contributes to its distinct chemical behavior and potential biological interactions.

In recent years, 2,4-dimethyl-6-fluoromandelic acid has been studied for its potential role in drug development, particularly in the synthesis of novel therapeutic agents. Its fluorinated moiety is known to enhance metabolic stability and binding affinity to biological targets, making it an attractive scaffold for medicinal chemists. The compound’s ability to undergo various chemical transformations allows for the creation of derivative molecules with tailored pharmacological properties. For instance, its esterification or amidation can yield bioactive compounds with enhanced solubility or targeted delivery systems.

One of the most compelling aspects of 2,4-dimethyl-6-fluoromandelic acid is its exploration in the context of anticancer research. Studies have indicated that fluorinated aromatic compounds can interfere with key enzymatic pathways involved in tumor growth and proliferation. The electron-withdrawing effect of the fluoro group can modulate the reactivity of adjacent functional groups, enabling precise interactions with cancer-specific targets. Preliminary in vitro experiments have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes overexpressed in certain cancer cell lines.

The pharmaceutical industry has also shown interest in 2,4-dimethyl-6-fluoromandelic acid for its potential applications in antimicrobial therapies. The structural features of this compound allow it to disrupt bacterial cell membranes or inhibit essential metabolic processes. Researchers are investigating its efficacy against drug-resistant strains of bacteria by examining its mode of action and optimizing its chemical structure for improved bioavailability and reduced toxicity. Such studies hold promise for addressing the growing challenge of antibiotic resistance worldwide.

Beyond oncology and antimicrobial applications, 2,4-dimethyl-6-fluoromandelic acid has been explored in dermatological research due to its relationship to α-hydroxy acids (AHAs). AHAs are widely used in skincare products for their exfoliating properties, which help improve skin texture and appearance. The unique substitution pattern of 2,4-dimethyl-6-fluoromandelic acid may confer additional benefits, such as enhanced stability or targeted action on specific skin concerns. Clinical trials are underway to evaluate its potential as an active ingredient in topical formulations designed to promote collagen production and reduce hyperpigmentation.

The synthesis of 2,4-dimethyl-6-fluoromandelic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step reactions starting from readily available precursors like benzaldehyde derivatives. Advances in catalytic processes have enabled more efficient routes to this compound, reducing production costs and environmental impact. Green chemistry principles are being applied to optimize these synthetic pathways, ensuring sustainability while maintaining high yields and purity standards.

The analytical characterization of 2,4-dimethyl-6-fluoromandelic acid relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity profile, which are critical for pharmaceutical applications. High-performance liquid chromatography (HPLC) is commonly used for purity assessment and impurity profiling during manufacturing processes. Such rigorous analytical standards ensure that the final product meets regulatory requirements before being used in clinical or industrial settings.

The pharmacokinetic properties of 2,4-dimethyl-6-fluoromandelic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for designing effective drug formulations. Preclinical studies have begun to explore its bioavailability following oral administration or topical application. Additionally, researchers are examining potential interactions with cytochrome P450 enzymes to assess any risks associated with drug-drug interactions.

In conclusion, 2 ,4-Dimethyl -6 -fluoro mandelic acid ( CAS No . 1702452 -58 -1 ) represents a fascinating chemical entity with diverse potential applications across multiple therapeutic areas . Its unique structural features , coupled with emerging research findings , position it as a valuable building block for innovative drug development . As scientific understanding progresses , further exploration into its pharmacological properties will undoubtedly uncover new opportunities for improving human health . The continued study of this compound underscores the importance of interdisciplinary collaboration between chemists , biologists , and clinicians in advancing medicinal science .